![molecular formula C10H8O4 B6256129 5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione CAS No. 95185-43-6](/img/no-structure.png)
5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
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Overview
Description
5-Methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione, commonly referred to as 5-MeO-DIBP, is a naturally occurring compound found in many plants and fungi. It is a derivative of the benzopyran family of compounds and is structurally related to the psychoactive compounds psilocybin and psilocin. 5-MeO-DIBP has been studied for its potential medicinal, therapeutic, and recreational applications.
Scientific Research Applications
5-MeO-DIBP has been studied for its potential medicinal, therapeutic, and recreational applications. It has been shown to have anticonvulsant, anxiolytic, and antidepressant properties. It has also been studied for its potential to treat addiction, schizophrenia, and other mental health disorders. Additionally, 5-MeO-DIBP has been studied as a potential treatment for chronic pain and inflammation.
Mechanism of Action
The exact mechanism of action of 5-MeO-DIBP is not yet fully understood. However, it is believed that it acts as a serotonin reuptake inhibitor, which means it blocks the reuptake of serotonin, a neurotransmitter involved in regulating mood, appetite, and sleep. Additionally, 5-MeO-DIBP may act as an agonist at certain serotonin receptors, which could explain its antidepressant effects.
Biochemical and Physiological Effects
5-MeO-DIBP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase serotonin levels in the brain, which could explain its antidepressant effects. Additionally, 5-MeO-DIBP has been shown to reduce inflammation, reduce pain, and reduce anxiety.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-MeO-DIBP in lab experiments is that it is relatively easy to synthesize and is relatively stable in solution. Additionally, it can be used in a variety of applications, such as the study of serotonin reuptake inhibition and agonism at serotonin receptors. The main limitation of 5-MeO-DIBP is that it is a relatively new compound, so there is still much to be learned about its effects and mechanisms of action.
Future Directions
5-MeO-DIBP has potential applications in the treatment of various mental health disorders, chronic pain, and inflammation. Future research should focus on further understanding the biochemical and physiological effects of 5-MeO-DIBP and its potential applications in the treatment of various conditions. Additionally, further research should focus on the synthesis of 5-MeO-DIBP in order to make it more accessible for research purposes. Lastly, further research should focus on the potential side effects of 5-MeO-DIBP in order to ensure its safety for therapeutic use.
Synthesis Methods
5-MeO-DIBP can be synthesized using a variety of methods. It can be synthesized from the reaction of 3,4-dihydro-2H-1-benzopyran-1,3-dione with an alkali metal hydroxide in an aqueous solution. The reaction is then followed by the addition of 5-methoxybenzaldehyde and a catalytic amount of a base. The product is then isolated and purified by recrystallization.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione involves the condensation of 2-hydroxyacetophenone with malonic acid followed by cyclization and methylation.", "Starting Materials": [ "2-hydroxyacetophenone", "malonic acid", "sodium ethoxide", "methyl iodide", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 2-hydroxyacetophenone (10 mmol) and malonic acid (10 mmol) in ethanol (20 mL) and add sodium ethoxide (10 mmol).", "Step 2: Heat the mixture at reflux for 2 hours.", "Step 3: Cool the mixture and add water (20 mL).", "Step 4: Acidify the mixture with hydrochloric acid and extract with ethyl acetate.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain a yellow solid.", "Step 6: Dissolve the yellow solid in ethanol (20 mL) and add methyl iodide (10 mmol).", "Step 7: Heat the mixture at reflux for 2 hours.", "Step 8: Cool the mixture and filter the solid.", "Step 9: Wash the solid with water and dry to obtain the desired product, 5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione." ] } | |
CAS RN |
95185-43-6 |
Molecular Formula |
C10H8O4 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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